2-Butenal,3-(3-pyridinyl)-(9CI)
Description
2-Butenal,3-(3-pyridinyl)-(9CI) is an organic compound featuring a conjugated aldehyde group (butenal) and a 3-pyridinyl substituent.
Properties
CAS No. |
184419-65-6 |
|---|---|
Molecular Formula |
C9H9NO |
Synonyms |
2-Butenal,3-(3-pyridinyl)-(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Functional Group Variations
2-Buten-1-ol,3-(3-pyridinyl)-(9CI) (CAS 184419-64-5)
- Molecular Formula: C₉H₁₁NO
- Key Differences : Replaces the aldehyde group with a hydroxyl (-OH) group.
- Impact : The hydroxyl group reduces electrophilicity compared to the aldehyde, making it less reactive toward nucleophiles. This compound may exhibit higher solubility in polar solvents due to hydrogen bonding .
2-Propen-1-amine,3-(3-pyridinyl)-(9CI) (CAS 130025-03-5)
- Molecular Formula : C₈H₁₀N₂
- Key Differences : Substitutes the aldehyde with an amine (-NH₂) group.
- Impact : The amine group introduces basicity, enabling protonation at physiological pH. This property is advantageous in pharmaceutical contexts, where amine-containing compounds often serve as bioactive intermediates .
1-(3-Pyridinyl)-2-propen-1-one (CAS 133614-04-7)
- Molecular Formula: C₈H₇NO
- Key Differences : Features a ketone (-C=O) instead of an aldehyde.
- Impact : The ketone is less reactive than the aldehyde due to steric and electronic effects. However, conjugation with the pyridinyl ring may stabilize the molecule, enhancing its suitability as a fluorophore or ligand in coordination chemistry .
Heterocyclic and Structural Modifications
N-Ethyl-N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]acetamide (CAS 603075-89-4)
- Molecular Formula : C₁₁H₁₂N₄OS
- Key Differences : Incorporates a thiadiazole ring linked to the pyridinyl group.
- This contrasts with the linear structure of 2-butenal derivatives .
2-Butanone,4-(2-pyrimidinyl)-(9CI) (CAS 497867-90-0)
- Molecular Formula : C₈H₁₀N₂O
- Key Differences : Replaces the pyridinyl group with a pyrimidinyl ring and substitutes the aldehyde with a ketone.
- Impact : The pyrimidinyl ring introduces additional nitrogen atoms, altering electronic properties and hydrogen-bonding capacity. Such modifications are critical in designing kinase inhibitors or nucleoside analogs .
Physicochemical Properties
| Compound | Molecular Weight | Functional Group | Key Properties |
|---|---|---|---|
| 2-Butenal,3-(3-pyridinyl) | ~149.19 (est.) | Aldehyde | High electrophilicity, conjugated system |
| 2-Buten-1-ol,3-(3-pyridinyl) | 149.19 | Hydroxyl | Polar, hydrogen-bond donor |
| 1-(3-Pyridinyl)-2-propen-1-one | 133.15 | Ketone | Moderate reactivity, aromatic stabilization |
| 2-Propen-1-amine derivative | 134.18 | Amine | Basic, bioactive potential |
Notes:
- Aldehydes like 2-Butenal,3-(3-pyridinyl) are more volatile than their alcohol or amine counterparts, influencing purification methods.
- The pyridinyl ring contributes to UV-Vis absorbance, useful in analytical detection .
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